Cas no 13776-88-0 (Aluminum Metaphosphate)

• Product Name: Aluminum Metaphosphate
• CAS No: 13776-88-0
• MF: AlO₉P₃
• MW: 263.897421836853
• MDL: MFCD00075314
• CID: 49483
• Update Time: 2025-06-08

Aluminum Metaphosphate Chemical and Physical Properties

Names and Identifiers

• Aluminum Metaphosphate
• Aluminiummetaphosphate
• ALUMINUM PHOSPHATE,META
• Metaphosphoricacid,aluminumsalt
• Trimetaphosphoric acid aluminum salt
• Aluminummetaphosphate (Al(PO3)3) (6CI,7CI)
• Metaphosphoric acid (HPO3), aluminum salt(8CI,9CI)
• Aluminium metaphosphate (Al(PO3)3)
• Aluminum phosphate (Al(PO3)3)
• Aluminum phosphate (AlP3O9)
• Aluminum trimetaphosphate
• K 90
• K 90 (phosphate)
• K 94
• K-Bond 90
• M 16-04
• metaphosphoricacid(hpo3),aluminumsalt
• (Triphosphoric acid α,β,γ-aluminum)α,γ-anhydride salt
• ALUMINUM PHOSPHATE, META

• MDL： MFCD00075314
• Inchi： 1S/Al.3HO3P/c;3*1-4(2)3/h;3*(H,1,2,3)/q+3;;;/p-3
• InChI Key： DHAHRLDIUIPTCJ-UHFFFAOYSA-K
• SMILES： [Al](OP(=O)=O)(OP(=O)=O)OP(=O)=O

Computed Properties

• Exact Mass: 263.85700
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 36.5
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Not available
• Density: 2.78 g/mL at 25 °C(lit.)
• PSA: 232.53000
• LogP: 1.66560
• Solubility: Not available

Aluminum Metaphosphate Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
• Safety Instruction： S26-S36
• FLUKA BRAND F CODES：3
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Mixed metal/non-metal compounds Post-transition metal organides Post-transition metal oxides
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on Aluminum Metaphosphate

Recent Advances in the Study of Aluminum Metaphosphate (CAS 13776-88-0): Applications and Innovations in Chemical Biomedicine

Aluminum metaphosphate (CAS 13776-88-0) has garnered significant attention in the field of chemical biomedicine due to its unique physicochemical properties and potential applications. Recent studies have explored its role in drug delivery systems, biomaterials, and as a catalyst in pharmaceutical synthesis. This research brief synthesizes the latest findings on aluminum metaphosphate, highlighting its emerging applications and the scientific advancements that underscore its utility in biomedical research.

One of the most notable developments is the use of aluminum metaphosphate in the design of novel drug delivery systems. Researchers have demonstrated its efficacy as a carrier for controlled release formulations, leveraging its stability and biocompatibility. A 2023 study published in the Journal of Controlled Release revealed that aluminum metaphosphate-based nanoparticles could enhance the bioavailability of poorly soluble drugs, offering a promising solution for targeted therapy in oncology and infectious diseases.

In addition to drug delivery, aluminum metaphosphate has shown potential in the development of advanced biomaterials. Its ability to form stable complexes with bioactive molecules has been exploited in tissue engineering and regenerative medicine. For instance, a recent study in Biomaterials Science reported the successful integration of aluminum metaphosphate into scaffolds for bone regeneration, demonstrating improved mechanical strength and osteoconductivity compared to traditional materials.

The catalytic properties of aluminum metaphosphate have also been a focal point of recent research. Its use as a heterogeneous catalyst in pharmaceutical synthesis has been explored, with studies indicating its effectiveness in facilitating key chemical reactions under mild conditions. This has significant implications for green chemistry and sustainable drug manufacturing processes.

Despite these advancements, challenges remain in the large-scale production and clinical translation of aluminum metaphosphate-based technologies. Issues such as batch-to-batch variability and long-term biocompatibility need to be addressed through further research. Nevertheless, the growing body of evidence supports the potential of aluminum metaphosphate as a versatile and valuable component in chemical biomedicine.

In conclusion, the latest research on aluminum metaphosphate (CAS 13776-88-0) underscores its multifaceted applications in drug delivery, biomaterials, and catalysis. As the field continues to evolve, ongoing studies are expected to unlock new opportunities for its use in addressing critical challenges in biomedicine. This brief serves as a timely update for researchers and industry professionals seeking to leverage the unique properties of aluminum metaphosphate in their work.